Cas no 351410-47-4 ((5-Bromo-2-methoxypyridin-3-yl)methanol)

• Product Name: (5-Bromo-2-methoxypyridin-3-yl)methanol
• CAS No: 351410-47-4
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• MDL: MFCD11840327
• CID: 1069425
• PubChem ID: 22678492
• Update Time: 2025-06-12

(5-Bromo-2-methoxypyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-methoxypyridin-3-yl)methanol
• 5-bromo-2-methoxy-3-Pyridinemethanol
• (5-bromo-2-methoxy-pyridin-3-yl)-methanol
• AG-B-75633
• Ambpe2029023
• CTK7B2136
• SBB095508
• SureCN5783206
• 5-BROMO-2-METHOXYPYRIDINE-3-METHANOL
• 1262AE
• PB19176
• SY021803
• (5-bromo-2-methoxy-3-pyridyl)methan-1-ol
• 3-PYRIDINEMETHANOL, 5-BROMO-2-METHOXY-

• MDL： MFCD11840327
• Inchi： 1S/C7H8BrNO2/c1-11-7-5(4-10)2-6(8)3-9-7/h2-3,10H,4H2,1H3
• InChI Key： PQCNLQJWEVAXSY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Topological Polar Surface Area: 42.4

(5-Bromo-2-methoxypyridin-3-yl)methanol Security Information

• HazardClass：IRRITANT

Additional information on (5-Bromo-2-methoxypyridin-3-yl)methanol

Recent Advances in the Study of (5-Bromo-2-methoxypyridin-3-yl)methanol (CAS: 351410-47-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (5-Bromo-2-methoxypyridin-3-yl)methanol (CAS: 351410-47-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic implications.

Recent studies have highlighted the role of (5-Bromo-2-methoxypyridin-3-yl)methanol in the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a crucial building block in the synthesis of selective JAK2 inhibitors, showing promising preclinical activity against myeloproliferative neoplasms. The bromine moiety at the 5-position and the hydroxymethyl group at the 3-position provide strategic handles for further functionalization, enabling structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, innovative methodologies have been developed to improve the efficiency of (5-Bromo-2-methoxypyridin-3-yl)methanol production. A recent patent application (WO2023056421) disclosed a continuous flow process that enhances yield (up to 92%) while reducing hazardous byproducts compared to traditional batch methods. This advancement addresses key challenges in scaling up production for pharmaceutical applications, particularly concerning process safety and environmental impact.

In drug discovery programs, researchers have utilized this compound as a precursor for PROTAC (Proteolysis Targeting Chimera) development. A 2024 study in ACS Chemical Biology reported its incorporation into novel BET protein degraders, where the hydroxymethyl group served as an ideal linker attachment point. The resulting compounds exhibited improved pharmacokinetic properties and enhanced target degradation efficiency compared to previous generations of BET inhibitors.

The compound's potential extends beyond oncology applications. Recent investigations have explored its utility in CNS drug discovery, particularly as a fragment for developing sigma-2 receptor modulators with potential applications in neurodegenerative diseases. Molecular modeling studies suggest that the pyridine core provides optimal geometry for receptor binding, while the bromine substituent contributes to favorable lipophilicity profiles.

Analytical characterization of (5-Bromo-2-methoxypyridin-3-yl)methanol has also seen advancements. A 2023 publication in Analytical Chemistry presented a novel LC-MS/MS method for trace-level quantification of this compound and its derivatives in biological matrices, addressing previous challenges in pharmacokinetic studies. The method demonstrated excellent sensitivity (LLOQ of 0.1 ng/mL) and was successfully applied to preclinical ADME studies.

Looking forward, the unique structural features of (5-Bromo-2-methoxypyridin-3-yl)methanol continue to inspire innovative applications in medicinal chemistry. Current research directions include its exploration as a building block for covalent inhibitors and its potential in targeted protein degradation platforms beyond PROTACs, such as molecular glues. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in drug discovery efforts for the foreseeable future.